Cas no 3508-83-6 (Quinoxaline, 2,3-diethyl-)

• Product Name: Quinoxaline, 2,3-diethyl-
• CAS No: 3508-83-6
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1468049
• Update Time: 2024-08-24

Quinoxaline, 2,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2,3-diethyl-
• 2,3-diethylquinoxaline

• Inchi： 1S/C12H14N2/c1-3-9-10(4-2)14-12-8-6-5-7-11(12)13-9/h5-8H,3-4H2,1-2H3
• InChI Key： HPPAQDIWWPYTAM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C(CC)C=1CC

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Melting Point: 48-49 °C
• Boiling Point: 255.3±35.0 °C(Predicted)
• PSA: 25.78
• pka: 1.84±0.48(Predicted)